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Compound of Interest

Compound Name: N-(1-Oxopropyl)cytidine

Cat. No.: B12394351

An In-depth Technical Guide on the Chemical Properties of N-(1-Oxopropyl)cytidine

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract

N-(1-Oxopropyl)cytidine, also known as N-propionylcytidine, is a modified nucleoside derived
from cytidine. This technical guide provides a comprehensive overview of its chemical
properties, leveraging data from analogous N-acylated nucleosides due to the limited
availability of direct experimental data for this specific compound. The guide includes a
summary of its physicochemical properties, detailed hypothetical experimental protocols for its
synthesis and analysis, and a discussion of its potential biological significance based on the
known roles of similar modified nucleosides in molecular biology and drug development.

Introduction

N-acylation of nucleosides is a critical modification that can significantly impact their biological
activity, stability, and molecular interactions. While N4-acetylcytidine (ac4C) has been the
subject of considerable research, revealing its role in modulating mRNA stability and
translation, the properties of other N-acylated cytidines, such as N-(1-Oxopropyl)cytidine, are
less characterized. This document aims to consolidate the available information and provide a
technical foundation for researchers working with or interested in this compound.

Chemical Properties
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Direct experimental data for N-(1-Oxopropyl)cytidine is scarce in publicly available literature.
The following properties are a combination of calculated values and estimations based on the
properties of cytidine and other N-acylated derivatives.

hvsicochemical

Property Value Source

Molecular Formula C12H17N306 Calculated

Molecular Weight 299.28 g/mol Calculated
Expected to be a white to off-

Appearance ] ) Inferred
white solid

Melting Point Not available

Boiling Point Not available

Expected to have moderate
. solubility in water and polar o
Solubility ) ) Inferred from Cytidine[1]
organic solvents like DMSO

and DMF.

Experimental Protocols

The following are detailed, albeit hypothetical, methodologies for the synthesis and analysis of
N-(1-Oxopropyl)cytidine, adapted from general procedures for nucleoside modification.

Synthesis of N-(1-Oxopropyl)cytidine

This protocol describes a general method for the N-acylation of cytidine using propionic
anhydride.

Materials:
e Cytidine
e Propionic anhydride

 Pyridine (anhydrous)
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N,N-Dimethylformamide (DMF, anhydrous)

Silica gel for column chromatography

Ethyl acetate

Methanol

Dichloromethane

Procedure:

Dissolution: Dissolve cytidine in a mixture of anhydrous pyridine and anhydrous DMF.

Acylation: Cool the solution in an ice bath and add propionic anhydride dropwise with
constant stirring.

Reaction Monitoring: Allow the reaction to proceed at room temperature overnight. Monitor
the reaction progress using Thin Layer Chromatography (TLC).

Quenching: Once the reaction is complete, quench the excess propionic anhydride by slowly
adding methanol.

Purification: Concentrate the reaction mixture under reduced pressure. Purify the crude
product by silica gel column chromatography using a gradient of methanol in
dichloromethane or ethyl acetate.

Characterization: Characterize the purified product by Nuclear Magnetic Resonance (NMR)
spectroscopy and Mass Spectrometry (MS).

Analytical Methods

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR: Expected to show characteristic peaks for the ribose sugar protons, the cytosine
base protons, and the ethyl group of the propionyl moiety. The chemical shifts will be
influenced by the solvent used (e.g., DMSO-de or D20).
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e 13C NMR: Will provide information on the carbon skeleton of the molecule, with distinct
signals for the ribose, cytosine, and propionyl carbons.

Mass Spectrometry (MS):

o Electrospray lonization (ESI-MS): This technique can be used to determine the molecular
weight of the compound, confirming the addition of the propionyl group to cytidine. High-
resolution mass spectrometry would provide the exact mass, confirming the elemental
composition.

Biological Significance and Signaling Pathways

While specific signaling pathways involving N-(1-Oxopropyl)cytidine have not been
elucidated, the biological role of the closely related N4-acetylcytidine (ac4C) offers significant
insights. N-acylation of cytidine residues in mRNA has been shown to be a crucial regulator of
gene expression.

The enzyme N-acetyltransferase 10 (NAT10) is responsible for the N-acetylation of cytidine in
RNA. This modification can enhance mRNA stability and promote translation efficiency. It is
plausible that N-propionylation could have similar or distinct effects on RNA metabolism and
function.

Visualizations
Experimental Workflow: Synthesis and Purification
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Protein Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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